Cas no 84762-70-9 (4-Chloro-6-piperidin-1-yl-pyrimidin-5-ylamine)

• Product Name: 4-Chloro-6-piperidin-1-yl-pyrimidin-5-ylamine
• CAS No: 84762-70-9
• MF: C₉H₁₃ClN₄
• MW: 212.67932009697
• MDL: MFCD04035010
• CID: 892526
• PubChem ID: 1081836
• Update Time: 2025-05-20

4-Chloro-6-piperidin-1-yl-pyrimidin-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(piperidin-1-yl)pyrimidin-5-amine
• TIMTEC-BB SBB011278
• 4-CHLORO-6-(1-PIPERIDINYL)-5-PYRIMIDINAMINE
• 4-chloro-6-piperidin-1-ylpyrimidin-5-amine
• 4-CHLORO-6-PIPERIDIN-1-YL-PYRIMIDIN-5-YLAMINE
• 5-amino-4-chloro-6-(1-piperidyl)pyrimidine
• 6-chloro-4-piperidylpyrimidine-5-ylamine
• F2124-0094
• FT-0677127
• 4-piperidino-5-amino-6-chloropyrimidine
• AKOS000300167
• 4-Chloro-6-piperidin-1-yl-pyrimidin-5-yl amine
• HMS1704N15
• D82217
• SR-01000319098-1
• DTXSID40360130
• RS-0007
• SR-01000319098
• A21752
• MFCD04035010
• J-515071
• NNOZJFDEMCXDNG-UHFFFAOYSA-N
• 4-Chloro-6-piperidin-1-yl-pyrimidin-5-ylamine, AldrichCPR
• 84762-70-9
• 4-chloro-6-piperidino-5-pyrimidinamine
• CS-0155263
• DB-076109
• 4-Chloro-6-piperidin-1-yl-pyrimidin-5-ylamine

• MDL： MFCD04035010
• Inchi： 1S/C9H13ClN4/c10-8-7(11)9(13-6-12-8)14-4-2-1-3-5-14/h6H,1-5,11H2
• InChI Key： NNOZJFDEMCXDNG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)N1CCCCC1)N

Computed Properties

• Exact Mass: 212.08300
• Monoisotopic Mass: 212.082874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 379.7±42.0 °C at 760 mmHg
• Flash Point: 183.4±27.9 °C
• PSA: 55.04000
• LogP: 2.34870
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Chloro-6-piperidin-1-yl-pyrimidin-5-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Chloro-6-piperidin-1-yl-pyrimidin-5-ylamine

4-Chloro-6-Piperidin-1-Yl-Pyrimidin-5-Ylamine: A Comprehensive Overview

The compound with CAS No. 84762-70-9, known as 4-Chloro-6-Piperidin-1-Yl-Pyrimidin-5-Ylamine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a piperidine moiety and a chlorine substituent. The pyrimidine ring serves as the central framework, while the piperidine group introduces significant steric and electronic effects, making this compound versatile for various applications.

Recent studies have highlighted the potential of 4-Chloro-6-Piperidin-1-Yl-Pyrimidin-5-Ylamine in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers have explored its ability to modulate cellular signaling pathways, which could lead to innovative therapeutic strategies for diseases such as cancer and neurodegenerative disorders. The chlorine substituent at the 4-position plays a critical role in enhancing the compound's bioavailability and selectivity, making it a promising candidate for further preclinical studies.

In addition to its pharmacological applications, 4-Chloro-6-Piperidin-1-Yl-Pyrimidin-5-Ylamine has also been investigated for its potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in thin-film transistor technology have demonstrated the compound's ability to enhance device performance, paving the way for its integration into next-generation electronic devices.

The synthesis of 4-Chloro-6-Piperidin-1-Yl-Pyrimidin-5-Ylamine involves a multi-step process that typically begins with the preparation of intermediate pyrimidine derivatives. The introduction of the piperidine group is achieved through nucleophilic substitution reactions, while the chlorine substituent is introduced via electrophilic substitution. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an analytical standpoint, 4-Chloro-6-Piperidin-1-Yl-Pyrimidin-5-Ylamine has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and UV-vis spectroscopy. These analyses have provided valuable insights into the compound's molecular structure, stability, and reactivity under various conditions. Furthermore, computational studies have been conducted to predict its electronic properties and interactions with biological targets, further enhancing our understanding of its potential applications.

In conclusion, 4-Chloro-6-Piperidin-1-Yl-Pyrimidin-5-Ylamine represents a fascinating example of how structural diversity can lead to multifaceted applications in both medicinal chemistry and materials science. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be a subject of intense scientific interest.